![molecular formula C22H20N4O2 B2731101 5-(4-(2-Methylbenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile CAS No. 946377-16-8](/img/structure/B2731101.png)
5-(4-(2-Methylbenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-(2-Methylbenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile (referred to as MBOP) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBOP is a heterocyclic compound that belongs to the family of oxazoles, which are known for their diverse biological activities.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Several studies have focused on the synthesis of novel compounds and their antimicrobial activities. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and tested their antimicrobial activities, finding some to possess good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007). Similar antimicrobial evaluations were conducted on novel 5-(4-methyl-1,2,3-triazole)methyl oxazolidinones, with most compounds showing strong to moderate antibacterial activity against various pathogenic bacteria (Phillips, Udo, Abdel‐Hamid, & Varghese, 2009).
Tuberculostatic and Anticonvulsant Activities
Foks et al. (2004) synthesized phenylpiperazine derivatives and tested them for tuberculostatic activity, revealing minimum inhibiting concentrations (MIC) within 25 - 100 mg/ml (Foks, Pancechowska-Ksepko, Janowiec, Zwolska, & AUGUSTYNOWICZ-KOPEĆ, 2004). Harish et al. (2014) synthesized 2‐methyl‐2‐[3‐(5‐piperazin‐1‐yl‐[1,3,4]oxadiazol‐2‐yl)‐phenyl]‐propionitrile derivatives for anticonvulsant property, identifying several potent compounds without neurotoxicity at administered doses (Harish, Mohana, Mallesha, & Veeresh, 2014).
Molecular Docking Studies and EGFR Inhibitors
Karayel (2021) conducted a detailed study on benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors, highlighting their potential anti-cancer activity through molecular docking studies (Karayel, 2021).
Corrosion Inhibition
Yadav et al. (2016) investigated pyranopyrazole derivatives for their corrosion inhibition performance on mild steel in HCl solution, demonstrating significant inhibition efficiency through gravimetric, electrochemical, and DFT studies (Yadav, Gope, Kumari, & Yadav, 2016).
Safety and Hazards
properties
IUPAC Name |
5-[4-(2-methylbenzoyl)piperazin-1-yl]-2-phenyl-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O2/c1-16-7-5-6-10-18(16)21(27)25-11-13-26(14-12-25)22-19(15-23)24-20(28-22)17-8-3-2-4-9-17/h2-10H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBCKVGJHJRIPPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=CC=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-(2-Methylbenzoyl)piperazin-1-yl)-2-phenyloxazole-4-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.